Cas no 117610-59-0 (Benzoic-3,5-t2 acid,4-amino- (9CI))

• Product Name: Benzoic-3,5-t2 acid,4-amino- (9CI)
• CAS No: 117610-59-0
• MF: C₇H₇NO₂
• MW: 141.152200460434
• CID: 131584
• PubChem ID: 12209227
• Update Time: 2025-04-19

Benzoic-3,5-t2 acid,4-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-3,5-t2 acid,4-amino- (9CI)
• 4-AMINOBENZOIC ACID, [3,5-3H]
• AMINOBENZOIC ACID-P, [3,5-3H]
• P-AMINOBENZOIC ACID, [3,5-3H]-
• 4-Amino-3,5-ditritiobenzoic acid
• 117610-59-0
• 4-Aminobenzoic acid,[3,5-3h]

• Inchi： 1S/C7H7NO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H,9,10)/i3T,4T
• InChI Key： ALYNCZNDIQEVRV-PZFLKRBQSA-N
• SMILES： OC(C1C=C([3H])C(=C([3H])C=1)N)=O

Computed Properties

• Exact Mass: 141.064126965g/mol
• Monoisotopic Mass: 141.064126965g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 63.3Ų